Cas no 898781-06-1 (4'-Bromo-3-(4-thiomethylphenyl)propiophenone)

• Product Name: 4'-Bromo-3-(4-thiomethylphenyl)propiophenone
• CAS No: 898781-06-1
• MF: C₁₆H₁₅BrOS
• MW: 335.258702516556
• CID: 1945486
• PubChem ID: 24725980
• Update Time: 2025-04-21

4'-Bromo-3-(4-thiomethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-3-(4-methylsulfanylphenyl)propan-1-one
• 4'-bromo-3-(4-thiomethylphenyl)propiophenone
• MFCD03843262
• AKOS016021307
• 898781-06-1
• 1-(4-Bromophenyl)-3-[4-(methylsulfanyl)phenyl]propan-1-one
• DTXSID10644373
• 4'-Bromo-3-(4-thiomethylphenyl)propiophenone

• MDL： MFCD03843262
• Inchi： 1S/C16H15BrOS/c1-19-15-9-2-12(3-10-15)4-11-16(18)13-5-7-14(17)8-6-13/h2-3,5-10H,4,11H2,1H3
• InChI Key： XJJWACAKGRLUDI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CCC1C=CC(=CC=1)SC)=O

Computed Properties

• Exact Mass: 334.00300
• Monoisotopic Mass: 334.00270Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 4.98650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones